Cas no 94633-25-7 (1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate)

• Product Name: 1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate
• CAS No: 94633-25-7
• MF: C₁₀H₁₃F₃O₅
• MW: 270.202434301376
• MDL: MFCD07779768
• CID: 2818186
• PubChem ID: 11346247
• Update Time: 2025-04-21

1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate Chemical and Physical Properties

Names and Identifiers

• 1,4-diethyl 2-(2,2,2-trifluoroacetyl)butanedioate
• Ethyl 5,5,5-trifluoro-4-oxo-3-ethoxycarbonyl-pentanoate
• Butanedioic acid, (trifluoroacetyl)-, diethyl ester
• DTXCID80413917
• F1911-3841
• Diethyl2-(2,2,2-trifluoroacetyl)succinate
• Diethyl 2-(trifluoroacetyl)succinate
• AKOS023113039
• SCHEMBL1061575
• UDA63325
• 94633-25-7
• 2-(2,2,2-trifluoro-acetyl)-succinic acid diethyl ester
• Diethyl 2-(2,2,2-trifluoroacetyl)butanedioate
• AS-68958
• Diethyl 2-(2,2,2-trifluoroacetyl)succinate
• s11596
• MFCD07779768
• diethyl 2-trifluoroacetylsuccinate
• DTXSID80463098

• MDL： MFCD07779768
• Inchi： 1S/C10H13F3O5/c1-3-17-7(14)5-6(9(16)18-4-2)8(15)10(11,12)13/h6H,3-5H2,1-2H3
• InChI Key： VFUJVMLDXHUHOP-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCC)CC(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 270.07150800Da
• Monoisotopic Mass: 270.07150800Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives